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Compound of Interest

Compound Name: IMP-1088

Cat. No.: B608084 Get Quote

Essential Safety and Handling Guide for IMP-
1088
For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This document provides immediate, essential safety and logistical information for handling IMP-
1088, a potent dual inhibitor of human N-myristoyltransferases NMT1 and NMT2. Adherence to

these guidelines is crucial for ensuring laboratory safety and the integrity of your research.

Hazard Identification and Safety Precautions
IMP-1088 is classified as harmful if swallowed, causes skin irritation, and causes serious eye

irritation.[1] It is imperative to handle this compound with care in a well-ventilated area.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is mandatory when working with IMP-1088. The

following personal protective equipment must be worn at all times:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

material.

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must be worn to prevent eye

contact.

Face shield
Required when there is a risk

of splashing.

Skin and Body Protection Laboratory coat
Fully buttoned to protect skin

and clothing.

Protective clothing
As needed to prevent skin

exposure.

Engineering Controls
Work with IMP-1088 should be conducted in a chemical fume hood to minimize inhalation

exposure.[1] An eyewash station and safety shower must be readily accessible in the

immediate work area.

Emergency Procedures
In the event of exposure or spillage, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

In Case of Skin Contact

Immediately wash with plenty of soap and water.

Remove contaminated clothing and wash it

before reuse. Seek medical attention if irritation

persists.[1]

In Case of Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and

seek immediate medical attention.[1]

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.

Handling and Storage
Proper handling and storage are vital to maintain the stability and integrity of IMP-1088.

Handling: Avoid formation of dust and aerosols. Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. For long-

term storage, refer to the manufacturer's recommendations, which typically advise storage at

-20°C for up to one month in solvent.[2]

Disposal Plan
Dispose of IMP-1088 and any contaminated materials in accordance with all applicable local,

state, and federal regulations.[1] Unused or waste material should be treated as hazardous

chemical waste. Consult with your institution's environmental health and safety (EHS)

department for specific disposal protocols.

Mechanism of Action of IMP-1088
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IMP-1088 is a potent inhibitor of the human host cell enzymes N-myristoyltransferase 1 (NMT1)

and N-myristoyltransferase 2 (NMT2).[3] These enzymes are responsible for the attachment of

myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine of a variety of cellular and

viral proteins. This process, known as N-myristoylation, is crucial for the proper function and

localization of these proteins.

In the context of a viral infection, such as with rhinovirus (the common cold virus), NMT is

required for the myristoylation of the viral capsid protein VP0.[2][4] This modification is an

essential step in the assembly of new, infectious virus particles. By inhibiting NMT, IMP-1088
prevents the myristoylation of VP0, thereby blocking the formation of the viral capsid and

halting the replication of the virus.[3] This host-targeting mechanism is thought to have a lower

risk of the virus developing resistance.[3]
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Mechanism of IMP-1088 antiviral activity.

Experimental Protocols
The following is a representative protocol for a cytopathic effect (CPE) inhibition assay to

determine the antiviral activity of IMP-1088 against rhinovirus in HeLa cells.

Materials
HeLa cells

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA

Rhinovirus stock (e.g., RV-A16)

IMP-1088

Dimethyl sulfoxide (DMSO)

96-well cell culture plates

Cell viability reagent (e.g., MTS or neutral red)

Experimental Workflow
Workflow for a cytopathic effect (CPE) inhibition assay.

Detailed Methodology
Cell Seeding: Seed HeLa cells into 96-well plates at a density that allows for the formation of

a confluent monolayer within 24 hours.
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Compound Preparation: Prepare a stock solution of IMP-1088 in DMSO. On the day of the

experiment, create serial dilutions of IMP-1088 in cell culture medium (DMEM with 2% FBS

and antibiotics) to achieve the desired final concentrations.

Treatment and Infection:

When the HeLa cell monolayer is confluent, remove the growth medium.

Add the diluted IMP-1088 to the appropriate wells in triplicate.

Include control wells: "cells only" (no virus, no compound) and "virus control" (virus, no

compound).

Infect the cells by adding rhinovirus at a low multiplicity of infection (MOI), for example,

0.5, to all wells except the "cells only" control.[4]

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours, or until

approximately 80-90% cytopathic effect is visible in the virus control wells.[4]

Quantification of Cell Viability:

Assess cell viability using a suitable method, such as an MTS assay.

Add the viability reagent to each well according to the manufacturer's instructions and

incubate for the recommended time.

Measure the absorbance at the appropriate wavelength using a plate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration of IMP-1088 relative to the

"cells only" and "virus control" wells.

Plot the percentage of inhibition of CPE against the log concentration of IMP-1088.

Determine the 50% effective concentration (EC50) by non-linear regression analysis. The

EC50 is the concentration of IMP-1088 that inhibits the viral cytopathic effect by 50%.
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Quantitative Data Summary
The following table summarizes key quantitative data for IMP-1088 based on published

research.

Parameter Value Cell Line Virus Reference

IC50 (NMT1) <1 nM - - [2]

IC50 (NMT2) <1 nM - - [2]

EC50 (CPE

Assay)
17 nM HeLa RV-A16 [4]

EC50 (Virus Titer

Reduction)
5.8 nM HeLa RV-A16 [4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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